Cas no 1333-13-7 (Mono-tert-butyl-m-cresol)

• Product Name: Mono-tert-butyl-m-cresol
• CAS No: 1333-13-7
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 1232817
• Update Time: 2025-04-20

Mono-tert-butyl-m-cresol Chemical and Physical Properties

Names and Identifiers

• Mono-tert-butyl-m-cresol
• p-t-Butyl-m-cresol
• AI3-17283
• NSC 3856
• NSC-3856
• Phenol, (1,1-dimethylethyl)-3-methyl-
• UNII-0462U14DUI
• m-Cresol, tert-butyl-
• m-Cresol, tert-butyl- (8CI)
• 4-tert-butyl-3-methylphenol
• 2-tert-butyl-3-methylphenol
• p-t-Butyl-m-cresol; AI3-17283; Mono-tert-butyl-m-cresol; NSC 3856; NSC-3856; Phenol, (1,1-dimethylethyl)-3-methyl-; UNII-0462U14DUI; m-Cresol, tert-butyl-; m-Cresol, tert-butyl- (8CI); 4-tert-butyl-3-methylphenol; 2-tert-butyl-3-methylphenol

• Inchi： 1S/C11H16O/c1-8-7-9(12)5-6-10(8)11(2,3)4/h5-7,12H,1-4H3
• InChI Key： JKINPMFPGULFQY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1)C(C)(C)C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.961
• Boiling Point: 234.9°C at 760 mmHg
• Flash Point: 104.6°C
• Refractive Index: 1.513
• PSA: 20.23
• LogP: 3.45470